Cas no 1806967-67-8 (Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate)

Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of bromo, difluoromethyl, and trifluoromethyl substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The ethyl acetate moiety improves solubility in organic solvents, facilitating downstream applications. Its structural features contribute to high electrophilicity, enabling selective modifications for the development of bioactive compounds. This compound is particularly valuable in the synthesis of fluorinated heterocycles, where its stability and reactivity balance ensures efficient transformations under controlled conditions. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture and air.

Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate structure

1806967-67-8 structure

Product name:Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

CAS No:1806967-67-8

MF:C₁₁H₉BrF₅NO₂

MW:362.090679883957

CID:4868494

Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate
- Inchi： 1S/C11H9BrF5NO2/c1-2-20-8(19)3-5-6(12)4-7(10(13)14)18-9(5)11(15,16)17/h4,10H,2-3H2,1H3
- InChI Key： VPIGSKAQRMGRNO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)F)N=C(C(F)(F)F)C=1CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 339
XLogP3: 3.3
Topological Polar Surface Area: 39.2

Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029051378-250mg	Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate	1806967-67-8	97%	250mg	$988.80	2022-03-31
Alichem	A029051378-500mg	Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate	1806967-67-8	97%	500mg	$1,662.60	2022-03-31
Alichem	A029051378-1g	Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate	1806967-67-8	97%	1g	$2,950.20	2022-03-31

Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate Related Literature

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Additional information on Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

Research Briefing on Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1806967-67-8)

Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1806967-67-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of novel therapeutics for conditions such as inflammatory diseases, cancer, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate as a key intermediate in the synthesis of potent kinase inhibitors. The study highlighted the compound's ability to enhance the metabolic stability and bioavailability of the resulting inhibitors, attributed to the electron-withdrawing effects of the fluorinated groups. These modifications were shown to improve binding affinity to target kinases, such as EGFR and BRAF, which are critical in cancer signaling pathways.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of antiviral agents. The researchers synthesized a series of pyridine-based analogs using Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate as a scaffold, demonstrating significant inhibitory activity against RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The fluorinated moieties were found to enhance the compound's penetration into viral replication sites, thereby increasing its efficacy.

Beyond its therapeutic potential, the compound has also been explored in agrochemical research. A 2023 study in Pest Management Science detailed its use in the synthesis of next-generation herbicides. The introduction of fluorinated groups was shown to improve the herbicidal activity and environmental stability of the derived compounds, making them promising candidates for sustainable agriculture.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate. Recent advancements in flow chemistry and catalytic fluorination techniques, as discussed in a 2024 Organic Process Research & Development review, offer potential solutions to these challenges. These methods aim to improve yield and reduce the environmental impact of fluorinated compound production.

In conclusion, Ethyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1806967-67-8) represents a valuable building block in medicinal and agrochemical chemistry. Its unique fluorinated structure enables the development of compounds with enhanced biological activity and stability. Ongoing research continues to uncover new applications and optimize synthetic routes, positioning this compound as a critical tool in modern drug and agrochemical discovery.